Cas no 1507598-60-8 (1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine
• CAS No: 1507598-60-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5869660
• PubChem ID: 82600331
• Update Time: 2025-10-29

1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine
• EN300-1745831
• [1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutyl]methanamine
• 1507598-60-8

• Inchi： 1S/C10H17N3/c1-8-6-9(12-13(8)2)10(7-11)4-3-5-10/h6H,3-5,7,11H2,1-2H3
• InChI Key： NTKHPNSUTNVBPD-UHFFFAOYSA-N
• SMILES： N1=C(C=C(C)N1C)C1(CN)CCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine

Introduction to 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine (CAS No. 1507598-60-8)

The compound 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine (CAS No. 1507598-60-8) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, featuring a pyrazole core appended to a cyclobutyl framework, has garnered significant attention in recent years due to its structural versatility and potential therapeutic applications. The pyrazole moiety, known for its stability and bioactivity, is a cornerstone in medicinal chemistry, while the cyclobutyl group introduces rigidity and spatial constraints that can modulate binding interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of multivalent interactions in designing high-affinity ligands. The structural motif of 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine exemplifies this principle, as the combination of the pyrazole ring and the cyclobutyl side chain creates a scaffold capable of engaging multiple binding sites on a target protein. This feature is particularly relevant in the development of small-molecule inhibitors for complex diseases where precise spatial orientation is critical.

In the realm of medicinal chemistry, the synthesis of this compound involves sophisticated organic transformations that highlight the interplay between functional group manipulation and stereochemical control. The 1,5-dimethyl substitution on the pyrazole ring not only enhances metabolic stability but also influences electronic properties, making it an attractive scaffold for further derivatization. The cyclobutylmethanamine portion of the molecule introduces an amine functionality that can participate in hydrogen bonding or salt formation, further expanding its pharmacophoric potential.

One of the most compelling aspects of 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine is its potential role in addressing unmet medical needs. Current research suggests that derivatives of this compound may exhibit activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative disorders. For instance, studies have indicated that analogs with similar structural features can modulate inflammatory pathways by interacting with key signaling molecules.

The pharmacokinetic profile of 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine is another area of active investigation. The cyclobutyl ring contributes to lipophilicity, which can influence membrane permeability and oral bioavailability, while the pyrazole moiety may enhance metabolic resistance. These properties make it an attractive candidate for further optimization in preclinical studies aimed at identifying novel therapeutic agents.

Computational modeling has played a pivotal role in understanding the interactions between 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine and its potential targets. Molecular docking studies have revealed that this compound can bind to protein pockets with high affinity, suggesting its suitability for drug development. Additionally, virtual screening techniques have been employed to identify structurally related compounds that may offer improved efficacy or reduced toxicity.

The synthesis of this compound also underscores the importance of green chemistry principles in modern drug discovery. Recent reports highlight methodologies that minimize waste and hazardous byproducts while maintaining high yields and purity standards. Such approaches align with broader efforts to make pharmaceutical development more sustainable and environmentally friendly.

Future directions for research on 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine include exploring its potential as a lead compound for drug development programs targeting neurological disorders. Preliminary data suggest that analogs with modified substituents may exhibit neuroprotective effects by interacting with receptors involved in synaptic transmission and neuronal survival. These findings open up exciting possibilities for therapeutic intervention in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclobutylmethanamine (CAS No. 1507598-60-8) represents a promising candidate for further pharmacological exploration due to its unique structural features and potential biological activities. The combination of a pyrazole core with a cyclobutyl side chain creates a scaffold capable of engaging multiple binding sites on biological targets, making it an attractive starting point for drug discovery efforts aimed at addressing complex diseases.